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Compound of Interest

Compound Name: 3-Ethyl-piperazin-2-one

Cat. No.: B1365958

An In-Depth Technical Guide to 3-Ethyl-piperazin-2-one: Structure, Properties, and Synthetic
Considerations

Executive Summary

3-Ethyl-piperazin-2-one is a heterocyclic organic compound belonging to the piperazinone
class. While specific research on this exact molecule is not widespread, its core structure is a
derivative of piperazine, a scaffold of immense importance in medicinal chemistry.[1][2][3] The
piperazinone moiety is considered a "privileged structure,” frequently appearing in a diverse
array of pharmacologically active compounds and natural products.[4][5] This guide provides a
comprehensive technical overview of 3-Ethyl-piperazin-2-one, synthesizing available data
with expert analysis of its chemical properties, plausible synthetic routes, and analytical
characterization. It is intended for researchers, medicinal chemists, and drug development
professionals who may utilize this compound as a building block or starting point for novel
therapeutic agents.

Chemical Identity and Structure

Correctly identifying a chemical entity is the foundation of all subsequent research. 3-Ethyl-
piperazin-2-one is a relatively simple molecule, but nuances in its stereochemistry are critical.

Nomenclature and Identification

o Systematic IUPAC Name: 3-ethylpiperazin-2-one
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e Molecular Formula: CeH12N20[6][7][8]
e Molecular Weight: 128.17 g/mol [6][7][8]
o CAS Registry Numbers:

o 90485-52-2: For the racemic mixture (a 1:1 mixture of (R)- and (S)-enantiomers).[7][8][9]
[10]

o 1240586-25-7: Specifically for the (S)-enantiomer, (3S)-3-Ethylpiperazin-2-one.[6]

The presence of a chiral center at the 3-position is a key structural feature. For any application
in drug development, isolating or synthesizing a single enantiomer is often a critical step to
ensure target specificity and reduce potential off-target effects.

Chemical Structure

The structure consists of a six-membered piperazine ring containing two nitrogen atoms at
positions 1 and 4. A carbonyl group at position 2 forms a lactam (a cyclic amide), and an ethyl
group is attached to the chiral carbon at position 3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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